Cas no 118080-82-3 (tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate)

Tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate is a chiral carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group and an alkyne functionality. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and peptide chemistry, where the Boc group serves as a robust protecting agent for amines under basic or nucleophilic conditions. The terminal alkyne moiety offers versatility for click chemistry applications, including Cu-catalyzed azide-alkyne cycloadditions (CuAAC). This compound is particularly useful in medicinal chemistry and materials science due to its stability, ease of deprotection, and compatibility with diverse reaction conditions. Its high purity and well-defined structure ensure reproducibility in complex synthetic pathways.

tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate structure

118080-82-3 structure

Product Name:tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate

CAS No:118080-82-3

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD18831560

CID:131745

PubChem ID:45092359

Update Time:2025-06-07

tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl but-3-yn-2-ylcarbamate
- (R)-N-Boc-3-amino-1-butyne
- Carbamic acid, (1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
- Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate
- tert-butyl but-3-yn-2-ylcarbamate
- tert-butyl (R)-but-3-yn-2-ylcarbamate
- (R)-(1-Methyl-prop-2-ynyl)-carbamic acid tert-butyl ester
- N-[(1R)-1-Methyl-2-propyn-1-yl]carbamic acid 1,1-dimethylethyl ester
- CarbaMic acid, (1-Methyl-2-propynyl)-, 1,1-diMethylethyl ester, (R)-
- Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-,1,-dimethylethyl ester
- (r)-(1-methyl-2-propynyl)-carbamic acid 1,1-dimethylethyl ester
- AMWSEGBTTPQUKW-SSDOTTSWSA-N
- 2952AA
- FCH1007367
- AB76170
- tert-Butyl (2R)-but-3-yn-2-ylcarbamate
- AX8228651
- Carbamic acid, N-[(1R)-1-m
- 118080-82-3
- DTXSID00666943
- MFCD18831560
- AMY12317
- (R)-tert-Butylbut-3-yn-2-ylcarbamate
- AKOS016007931
- SCHEMBL4217171
- CS-0048023
- A893217
- Carbamic acid, N-[(1R)-1-methyl-2-propyn-1-yl]-, 1,1-dimethylethyl ester; Carbamic acid, (1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-; Carbamic acid, [(1R)-1-methyl-2-propynyl]-, 1,1-dimethylethyl ester (9CI); (R)-N-Boc-3-amino-1-butyne
- MDL： MFCD18831560
- Inchi： 1S/C9H15NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h1,7H,2-5H3,(H,10,11)/t7-/m1/s1
- InChI Key： AMWSEGBTTPQUKW-SSDOTTSWSA-N
- SMILES： O(C(N[C@@H](C#C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 169.11000
Monoisotopic Mass: 169.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: 1.4

Experimental Properties

Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 235.4±23.0 ºC (760 Torr),
Flash Point: 96.2±22.6 ºC,
Solubility: Slightly soluble (2.5 g/l) (25 º C),
PSA: 41.82000
LogP: 1.73720

tert-butyl N-[(2R)-but-3-yn-2-yl]carbamate Pricemore >>

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